Cas no 533890-09-4 (4-benzyl(methyl)sulfamoyl-N-(2E)-3-ethyl-4-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 4-benzyl(methyl)sulfamoyl-N-(2E)-3-ethyl-4-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 533890-09-4
• MF: C₂₅H₂₅N₃O₄S₂
• MW: 495.613703489304
• CID: 6561783
• Update Time: 2025-07-01

4-benzyl(methyl)sulfamoyl-N-(2E)-3-ethyl-4-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 4-benzyl(methyl)sulfamoyl-N-(2E)-3-ethyl-4-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• (E)-4-(N-benzyl-N-methylsulfamoyl)-N-(3-ethyl-4-methoxybenzo[d]thiazol-2(3H)-ylidene)benzamide
• Benzamide, N-(3-ethyl-4-methoxy-2(3H)-benzothiazolylidene)-4-[[methyl(phenylmethyl)amino]sulfonyl]-

• Inchi： 1S/C25H25N3O4S2/c1-4-28-23-21(32-3)11-8-12-22(23)33-25(28)26-24(29)19-13-15-20(16-14-19)34(30,31)27(2)17-18-9-6-5-7-10-18/h5-16H,4,17H2,1-3H3
• InChI Key： ZREVVLBTUSBGRP-UHFFFAOYSA-N
• SMILES： C(N=C1N(CC)C2=C(OC)C=CC=C2S1)(=O)C1=CC=C(S(N(C)CC2=CC=CC=C2)(=O)=O)C=C1

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 680.3±65.0 °C(Predicted)
• pka: -1.87±0.20(Predicted)

Additional information on 4-benzyl(methyl)sulfamoyl-N-(2E)-3-ethyl-4-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

Introduction to Compound with CAS No. 533890-09-4 and Its Applications in Modern Pharmaceutical Research

The compound with the CAS number 533890-09-4 is a highly specialized molecule that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, formally known as 4-benzyl(methyl)sulfamoyl-N-(2E)-3-ethyl-4-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide, represents a fascinating example of how intricate molecular design can lead to novel therapeutic applications.

In recent years, there has been a growing interest in the development of new chemical entities that can modulate biological pathways with high specificity and efficacy. The structural framework of this compound incorporates several key pharmacophoric elements that make it particularly promising for further investigation. Specifically, the presence of a benzothiazole core, combined with amide and sulfamoyl functional groups, suggests potential interactions with various biological targets.

The benzothiazole moiety is a well-known scaffold in medicinal chemistry, often found in drugs targeting neurological disorders, infectious diseases, and cancer. Its ability to engage with biological macromolecules such as proteins and enzymes makes it an attractive component for drug design. In particular, the 2,3-dihydro-1,3-benzothiazol-2-ylidene fragment provides a rigid structure that can enhance binding affinity and selectivity.

Furthermore, the compound's sulfamoyl group introduces a polar interaction surface that can be exploited for binding to hydrophilic residues on target proteins. This feature is particularly relevant in the context of modern drug discovery, where understanding the precise interactions between small molecules and their biological counterparts is crucial. The sulfamoyl group also has the potential to form hydrogen bonds, which can further stabilize the compound-target complex.

The amide linkage in the molecule connects the benzothiazole core to a benzamide moiety. This type of structural motif is frequently encountered in bioactive compounds and has been shown to enhance metabolic stability while maintaining biological activity. The benzamide group itself can serve as a hinge region, allowing for conformational flexibility that may be important for achieving optimal binding orientation.

One of the most intriguing aspects of this compound is its potential as a lead molecule for drug development. Recent studies have demonstrated that molecules with similar structural features can exhibit potent activity against various disease-related targets. For instance, derivatives of benzothiazole have been investigated for their anti-inflammatory, antiviral, and anticancer properties. The specific combination of functional groups in this compound suggests that it may possess similar therapeutic potential.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful manipulation of reactive intermediates to introduce the necessary functional groups in the correct positions. This level of synthetic complexity underscores the importance of advanced chemical methodologies in developing novel pharmaceuticals.

In terms of biological evaluation, preliminary studies have shown promising results when this compound was tested against several relevant biological targets. These early findings suggest that it may interfere with key cellular processes involved in disease progression. However, further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The development of new drugs often involves a iterative process of synthesis, testing, and optimization. This compound serves as an excellent starting point for such an endeavor. By modifying specific parts of its structure, researchers can explore new chemical space and potentially discover even more effective therapeutic agents.

The use of computational methods has also played a crucial role in understanding the properties of this compound. Molecular modeling techniques can provide valuable insights into its binding mode and interactions with biological targets. These computational approaches are increasingly integral to modern drug discovery pipelines.

In conclusion, the compound with CAS No. 533890-09-4 represents a promising candidate for further pharmaceutical research. Its unique structural features and preliminary biological activity make it an attractive molecule for developing new treatments against various diseases. As our understanding of biological systems continues to evolve, compounds like this one will be instrumental in discovering innovative therapeutic solutions.